1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride is a cyclobutane-derived amine compound featuring a methanesulfonylethyl substituent. The methanesulfonyl (mesyl) group is electron-withdrawing, which may influence solubility, stability, and receptor-binding properties compared to other substituents. The hydrochloride salt form enhances crystallinity and bioavailability, a common feature in drug development .
Properties
Molecular Formula |
C7H16ClNO2S |
|---|---|
Molecular Weight |
213.73 g/mol |
IUPAC Name |
1-(2-methylsulfonylethyl)cyclobutan-1-amine;hydrochloride |
InChI |
InChI=1S/C7H15NO2S.ClH/c1-11(9,10)6-5-7(8)3-2-4-7;/h2-6,8H2,1H3;1H |
InChI Key |
PHHAQNATIUNRNJ-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)CCC1(CCC1)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride typically involves the reaction of cyclobutanone with methanesulfonyl chloride in the presence of a base, followed by the addition of an amine. The reaction conditions often include:
Solvent: Anhydrous conditions using solvents like dichloromethane or tetrahydrofuran.
Temperature: Controlled temperatures ranging from 0°C to room temperature.
Catalysts: Use of bases such as triethylamine or pyridine to facilitate the reaction.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The methanesulfonyl group can be oxidized to form sulfone derivatives.
Reduction: The compound can be reduced to remove the methanesulfonyl group, yielding cyclobutan-1-amine derivatives.
Substitution: The amine group can participate in nucleophilic substitution reactions, forming various substituted amines.
Common Reagents and Conditions:
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.
Substitution: Reagents like alkyl halides or acyl chlorides under basic conditions.
Major Products:
Oxidation: Sulfone derivatives.
Reduction: Cyclobutan-1-amine derivatives.
Substitution: Substituted amines with various functional groups.
Scientific Research Applications
1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.
Industry: Utilized in the synthesis of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The methanesulfonyl group can act as an electrophile, facilitating covalent bonding with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride with structurally related cyclobutanamine derivatives:
Biological Activity
1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies to provide a comprehensive overview.
- Molecular Formula : C8H14ClN1O2S
- Molecular Weight : 213.72 g/mol
- IUPAC Name : 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride
The biological activity of 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride is primarily attributed to its interactions with various biological targets, including enzymes and receptors. The compound may act as an inhibitor or modulator, affecting pathways involved in disease processes.
Enzyme Inhibition
Research indicates that this compound may exhibit enzyme inhibition properties, particularly in metabolic pathways. Enzyme inhibition can lead to altered biochemical processes, which could be beneficial in treating conditions such as cancer or metabolic disorders.
Receptor Binding
The compound's structure suggests potential binding to specific receptors within the body, influencing neurotransmission and other physiological responses. Studies on similar compounds show that modifications in the molecular structure can enhance affinity and selectivity for target receptors.
Case Study 2: Neuroprotective Effects
Another study focused on the neuroprotective effects of sulfonamide derivatives. The findings demonstrated that these compounds could protect neuronal cells from oxidative stress and apoptosis. This suggests that 1-(2-Methanesulfonylethyl)cyclobutan-1-amine hydrochloride may also possess neuroprotective qualities worth exploring .
Comparative Analysis with Similar Compounds
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
